Cas no 2680858-77-7 (benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate)
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate
- 2680858-77-7
- EN300-28286236
-
- Inchi: 1S/C17H15NO3/c19-16-10-9-13-14(16)7-4-8-15(13)18-17(20)21-11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,18,20)
- InChI Key: VZLQXLNXECVASQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=C(C=2CC1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 281.10519334g/mol
- Monoisotopic Mass: 281.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.4Ų
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286236-0.05g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 0.05g |
$1020.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-0.1g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 0.1g |
$1068.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-0.25g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 0.25g |
$1117.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-0.5g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 0.5g |
$1165.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-1.0g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-2.5g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 2.5g |
$2379.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-5.0g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-28286236-10.0g |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate |
2680858-77-7 | 10g |
$5221.0 | 2023-05-24 |
benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate
Introduction to Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate (CAS No. 2680858-77-7)
Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate, a compound with the chemical identifier CAS No. 2680858-77-7, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzyl group and a 1-oxo-2,3-dihydro-1H-inden moiety, which contributes to its unique chemical properties and biological interactions.
The benzyl group, characterized by its phenyl ring attached to a methyl group, is a common structural feature in many pharmacologically active compounds. It often serves as a pharmacophore, contributing to the binding affinity and specificity of the molecule towards biological targets. In contrast, the 1-oxo-2,3-dihydro-1H-inden scaffold is less commonly encountered but has shown promise in various biochemical contexts. This heterocyclic system is capable of engaging in multiple interactions with biological molecules, making it a valuable component in drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such compounds. The study of Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate has been facilitated by these tools, allowing for detailed predictions of its behavior in biological systems. For instance, molecular dynamics simulations have been employed to understand the conformational flexibility of the molecule and its potential binding modes with target proteins.
In the realm of medicinal chemistry, the synthesis of carbamate derivatives remains a focal point due to their versatility and efficacy. The carbamate functional group is particularly interesting because it can act as both a leaving group in nucleophilic substitution reactions and a hydrogen bond acceptor, enhancing the molecule's interaction with biological targets. The specific arrangement of atoms in Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate ensures that these properties are optimized for potential therapeutic use.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic pathways, and their inhibition or activation can lead to significant therapeutic effects. The structural features of Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate suggest that it may interact with specific enzymatic targets, either by inhibiting their activity or by altering their conformational state. Such interactions could have profound implications in treating various diseases where enzyme dysregulation is a key factor.
Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems. Poor membrane permeability is a major challenge in drug development, often limiting the efficacy of promising therapeutic agents. The presence of the benzyl group and the hydrophobic nature of the inden ring enhance the lipophilicity of Benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate, facilitating its transport across biological membranes. This property could be exploited to develop novel formulations that improve drug bioavailability and target specificity.
Recent studies have also explored the potential applications of this compound in addressing neurological disorders. Neurological conditions often involve complex interactions between neurotransmitters and enzymes, making them challenging to treat effectively. The structural motifs present in Benzyl N-(1 oxo -2 3 dihydro -1 H inden -4 yl) carbamate may allow it to interact with key neurotransmitter receptors or enzymes involved in neurological pathways. This opens up avenues for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
The synthesis of Benzyl N-(1 oxo -2 3 dihydro -1 H inden -4 yl) carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline this process, incorporating techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis to achieve enantiopure products when necessary. These synthetic approaches not only enhance efficiency but also allow for greater control over the molecular structure of the final product.
In conclusion, Benzyl N-(1 oxo -2 3 dihydro -1 H inden -4 yl) carbamate represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated interactions with biological targets make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
2680858-77-7 (benzyl N-(1-oxo-2,3-dihydro-1H-inden-4-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)